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Compound of Interest

4-(Hydroxymethyl)benzeneboronic
Compound Name:

acid

cat. No.: B1301990

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-
(Hydroxymethyl)benzeneboronic acid (CAS No. 59016-93-2), a key intermediate in organic
synthesis and drug development.[1][2] The information is compiled from various Safety Data
Sheets (SDS) and chemical databases to ensure a thorough understanding of the potential
hazards, handling procedures, and emergency responses.

Chemical Identification and Physical Properties
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Identifier

Value

Chemical Name

4-(Hydroxymethyl)benzeneboronic acid

(4-Boronophenyl)methanol, 4-

Synonyms ) )
(Hydroxymethyl)phenylboronic acid

CAS Number 59016-93-2

Molecular Formula C7H9BO3

Molecular Weight 151.96 g/mol [1][3]

Appearance White to off-white powder or solid[1][4]
Melting Point 251-256 °C[1][5]

Solubility Soluble in water[4]

Hazard Identification and Classification

4-(Hydroxymethyl)benzeneboronic acid is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3][6][7] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[3][4][6][7][8]

GHS Classification

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)

Source:[3][6][7]

Hazard Statements and Precautionary Measures

The following table summarizes the GHS hazard (H) and precautionary (P) statements.
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Type Code Statement
Hazard H315 Causes skin irritation.[3][7]
Causes serious eye irritation.
H319
[31[7]
May cause respirato
H335 o Y _ P i
irritation.[3][7][9]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.[7][9]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.
Use only outdoors or in a well-
P271 _
ventilated area.[6]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[7]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[7]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[7]

Call a POISON CENTER or

P312 _
doctor if you feel unwell.[6]
Take off contaminated clothing
P362 + P364
and wash it before reuse.
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Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.

Dispose of contents/container
P501 to an approved waste disposal
plant.[6]

Source:[3][6][7][9]

4-(Hydroxymethyl)benzeneboronic acid

CAS: 59016-93-2

GHS Hazard Classification

H315 H319 H335

Skin Irritation (Cat. 2) Eye Irritation (Cat. 2A) Respiratory Irritation (STOT SE 3)

Hazard Pictogram

Click to download full resolution via product page
GHS Hazard Profile of 4-(Hydroxymethyl)benzeneboronic acid.

Toxicological Information

Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 4-(Hydroxymethyl)benzeneboronic acid are not available in the
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reviewed literature and safety data sheets.[8] The toxicological properties have not been fully

investigated.[4][6] However, some studies on arylboronic acids suggest they may be weakly

mutagenic in microbial assays.[6] In vivo studies on a range of arylboronic acids have not

shown mutagenic effects.[8]

Toxicological Endpoint

Data

Acute Toxicity (Oral, Dermal, Inhalation)

No data available

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)

Serious Eye Damage/Irritation

Category 2A (Causes serious eye irritation)

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

Category 3 (May cause respiratory irritation)

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Experimental Protocols

Detailed experimental protocols for the safety assessment of 4-

(Hydroxymethyl)benzeneboronic acid are not publicly available. The hazard classifications

are based on data from suppliers and regulatory bodies. General methodologies for assessing

skin and eye irritation typically follow OECD Guidelines for the Testing of Chemicals (e.qg.,

OECD 404 for acute dermal irritation/corrosion and OECD 405 for acute eye

irritation/corrosion). Respiratory irritation potential is often evaluated based on structural

analogues and computational models.
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e
(sDs, Pubchem, erc) R

(GHS Criteria)

Safe Handling Protocol

Proper Storage
(Cool, Dry, Tightly Sealed)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Logical workflow for safety assessment and handling.

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[6][8]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes. Get medical
attention.[6][8]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[6][7]

[8]

Ingestion

Clean mouth with water and drink afterwards
plenty of water. Do NOT induce vomiting. Get

medical attention.[6][8]
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Handling and Storage
Safe Handling

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[7][8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Avoid breathing dust.[6][7]

Avoid contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling.[8]

Handle in accordance with good industrial hygiene and safety practices.[7]

Storage

o Keep container tightly closed in a dry and well-ventilated place.[6][7][8]
» Store in a cool place. Some suppliers recommend refrigeration.[7][8]

e Incompatible materials to avoid include strong oxidizing agents and strong acids.[6][7]

Fire-Fighting and Accidental Release Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[8]

o Specific Hazards: Hazardous decomposition products include carbon oxides (CO, COz) and
boron oxides.[6][7][8]

o Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[6][8]

o Accidental Release: For spills, sweep up the material and place it into a suitable disposal
container. Avoid generating dust. Ensure adequate ventilation.[6][8]
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Stability and Reactivity

Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[6][7][8]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[6][8]

Incompatible Materials: Strong oxidizing agents, strong acids.[6][7]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and oxides of boron.

(61718l

Hazardous Polymerization: Will not occur.[6][8]

This guide is intended to provide key safety information for trained professionals. Always refer

to the specific Safety Data Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of 4-
(Hydroxymethyl)benzeneboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301990#4-hydroxymethyl-benzeneboronic-acid-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31335992/
https://pubmed.ncbi.nlm.nih.gov/31335992/
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=11370&ExtHyperLink=1
https://www.benchchem.com/product/b1301990#4-hydroxymethyl-benzeneboronic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1301990#4-hydroxymethyl-benzeneboronic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1301990#4-hydroxymethyl-benzeneboronic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1301990#4-hydroxymethyl-benzeneboronic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1301990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

